molecular formula C11H8F2N2O3 B8362002 Ethyl 3-(2,4-difluorophenyl)-1,2,4-oxadiazole-5-carboxylate

Ethyl 3-(2,4-difluorophenyl)-1,2,4-oxadiazole-5-carboxylate

Cat. No. B8362002
M. Wt: 254.19 g/mol
InChI Key: GLPZMXFBKJTPSS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 3-(2,4-difluorophenyl)-1,2,4-oxadiazole-5-carboxylate is a useful research compound. Its molecular formula is C11H8F2N2O3 and its molecular weight is 254.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethyl 3-(2,4-difluorophenyl)-1,2,4-oxadiazole-5-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 3-(2,4-difluorophenyl)-1,2,4-oxadiazole-5-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Ethyl 3-(2,4-difluorophenyl)-1,2,4-oxadiazole-5-carboxylate

Molecular Formula

C11H8F2N2O3

Molecular Weight

254.19 g/mol

IUPAC Name

ethyl 3-(2,4-difluorophenyl)-1,2,4-oxadiazole-5-carboxylate

InChI

InChI=1S/C11H8F2N2O3/c1-2-17-11(16)10-14-9(15-18-10)7-4-3-6(12)5-8(7)13/h3-5H,2H2,1H3

InChI Key

GLPZMXFBKJTPSS-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=NC(=NO1)C2=C(C=C(C=C2)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2,4-difluoro-N′-hydroxybenzimidamide 5.2 (3.52 g, 33% purity, max. 7.2 mmol) and pyridine (2.32 mL, 28.7 mmol) in anhydrous CH2Cl2 under N2 was added ethyl chlorooxoacetate (1.27 g, 9.32 mmol) dropwise over 5 min at RT. The mixture was stirred under reflux. After 1 h30, the rxn mixt. was concentrated and purified on silica gel using CH2Cl2, furnishing 1.414 g of title product 5a as colorless oil. Yield: 1.414 g (78%). LCMS: P=94%, rt=4.21 nm, m/z=255, 277 (M+Na).
Quantity
3.52 g
Type
reactant
Reaction Step One
Quantity
2.32 mL
Type
reactant
Reaction Step One
Quantity
1.27 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One

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